molecular formula C12H18N2 B8523931 1-phenyl-N-[(2R)-pyrrolidin-2-ylmethyl]methanamine

1-phenyl-N-[(2R)-pyrrolidin-2-ylmethyl]methanamine

Cat. No.: B8523931
M. Wt: 190.28 g/mol
InChI Key: CKJNLWALFAFBHN-GFCCVEGCSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-phenyl-N-[(2R)-pyrrolidin-2-ylmethyl]methanamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18N2

Molecular Weight

190.28 g/mol

IUPAC Name

N-benzyl-1-[(2R)-pyrrolidin-2-yl]methanamine

InChI

InChI=1S/C12H18N2/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12/h1-3,5-6,12-14H,4,7-10H2/t12-/m1/s1

InChI Key

CKJNLWALFAFBHN-GFCCVEGCSA-N

Isomeric SMILES

C1C[C@@H](NC1)CNCC2=CC=CC=C2

Canonical SMILES

C1CC(NC1)CNCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl-(-)-pyroglutamide (60 g.) was suspended in one liter of tetrahydrofuran (THF) and stirred under nitrogen. The mixture was cooled to below 10° C. in an ice bath and one liter of 1 M BH3THF complex was slowly added. The mixture was stirred for 20 hours at room temperature and then refluxed for 28 hours. The reaction mixture was then cooled and 200 milliliters of methanol was added dropwise. The solvent was then removed and the residue dissolved in 2 N HCl and warmed in a steam bath for one hour. The solution was then cooled and filtered through Cellite®, basified with 50 percent NaOH, extracted with diethyl ether and the extract was washed with brine. The solution was dried and the solvent was removed to afford 2-benzylaminomethylpyrrolidine (64.2 g.) as a viscous oil.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
1 L
Type
solvent
Reaction Step Three

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